Cas no 1805168-77-7 (2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine)

2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility for synthetic applications. The presence of bromine at the 2-position enhances its utility in cross-coupling reactions, while the difluoromethyl group introduces electron-withdrawing properties, influencing regioselectivity in further functionalization. The 3-hydroxy and 4-methyl groups contribute to its stability and potential for hydrogen bonding or coordination in metal-catalyzed processes. This compound is particularly valuable in pharmaceutical and agrochemical research, where its modular framework serves as a key intermediate for constructing complex heterocycles. Its well-defined reactivity profile makes it a reliable building block for targeted molecular synthesis.
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine structure
1805168-77-7 structure
Product Name:2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine
CAS No:1805168-77-7
MF:C7H6BrF2NO
MW:238.029448032379
CID:4800832
Update Time:2025-06-13

2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine
    • Inchi: 1S/C7H6BrF2NO/c1-3-4(7(9)10)2-11-6(8)5(3)12/h2,7,12H,1H3
    • InChI Key: QCJXXVNYYFMZRJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C)=C(C=N1)C(F)F)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33.1

2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024006790-500mg
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine
1805168-77-7 97%
500mg
$931.00 2022-04-01
Alichem
A024006790-1g
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine
1805168-77-7 97%
1g
$1,629.60 2022-04-01

Additional information on 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine

Introduction to 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805168-77-7)

2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine, with the CAS number 1805168-77-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, a hydroxyl group, and a methyl group, all attached to a pyridine ring. These functional groups contribute to the compound's diverse chemical properties and potential biological activities.

The bromopyridine framework of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine makes it an attractive candidate for various applications in drug discovery and development. The bromine atom can serve as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties. Additionally, the presence of the difluoromethyl group imparts unique electronic and steric effects, which can influence the compound's reactivity and biological activity.

The hydroxyl group in 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine is particularly noteworthy for its potential to form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. The methyl group, on the other hand, contributes to the overall hydrophobicity of the molecule, which can affect its solubility and permeability across biological membranes.

Recent studies have explored the potential of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine as a lead compound for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The unique combination of functional groups in this molecule allows it to interact selectively with these enzymes, making it a promising candidate for further optimization as an anticancer agent.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the antiviral properties of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine. The results indicated that this compound effectively inhibits the replication of several viral strains, including those responsible for influenza and hepatitis. The mechanism of action involves disrupting key viral enzymes and pathways, thereby preventing viral replication and spread.

The pharmacokinetic properties of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it suitable for further development as a potential therapeutic agent.

In addition to its direct therapeutic applications, 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine serves as an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones, leading to the creation of novel compounds with enhanced biological activities. This makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR) and optimizing drug candidates.

The environmental impact of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine has also been considered in recent studies. Research has shown that this compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are still essential to minimize any potential ecological impact.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805168-77-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration and development as a therapeutic agent or chemical intermediate. Ongoing research continues to uncover new applications and insights into its biological activities, solidifying its importance in the scientific community.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.